Cas no 2227880-70-6 (rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine)

• Product Name: rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine
• CAS No: 2227880-70-6
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5748488
• PubChem ID: 165674211
• Update Time: 2025-05-24

rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2227880-70-6
• EN300-1814082
• rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C8H10N2O2S/c9-4-5-3-6(5)7-1-2-8(13-7)10(11)12/h1-2,5-6H,3-4,9H2/t5-,6+/m0/s1
• InChI Key： PVLRGKAEGOHSGB-NTSWFWBYSA-N
• SMILES： S1C(=CC=C1[C@@H]1C[C@H]1CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Additional information on rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine

Rac-[(1R,2R)-2-(5-Nitrothiophen-2-yl)cyclopropyl]Methanamine: A Comprehensive Overview

Rac-[(1R,2R)-2-(5-Nitrothiophen-2-yl)cyclopropyl]methanamine is a complex organic compound with the CAS registry number 2227880-70-6. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a cyclopropane ring substituted with a nitrothiophene group and an aminoethyl side chain, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the importance of 5-nitrothiophene derivatives in medicinal chemistry. The nitro group attached to the thiophene ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine a promising candidate for exploring novel drug delivery systems and bioactive molecules. Researchers have also investigated the stereochemistry of this compound, emphasizing the role of its cyclopropane ring in determining its pharmacokinetic properties.

The synthesis of rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclopropane ring through [2+1] cycloaddition reactions and subsequent functionalization to introduce the nitrothiophene moiety. These methods have been optimized to achieve high yields and excellent stereochemical control, ensuring the compound's purity and consistency.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies. The cyclopropane ring provides a rigid chiral environment that can enhance enantioselectivity in various reactions. Additionally, the presence of the aminoethyl group makes this compound suitable for use as a building block in peptide synthesis and other biomolecule-related research.

Recent advancements in computational chemistry have also shed light on the electronic structure of rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine. Density functional theory (DFT) calculations have revealed that the molecule exhibits unique electronic transitions due to its conjugated system involving the thiophene and nitro groups. These insights are valuable for designing new materials with tailored optical properties.

Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies have shown that rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine is stable at room temperature and exhibits minimal degradation under mild acidic or basic conditions. This makes it an ideal candidate for use in diverse chemical environments without compromising its structural integrity.

In conclusion, rac-[(1R,2R)-2-(5-nitrothiophen-2-yl)cyclopropyl]methanamine is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool for advancing both fundamental research and applied sciences. As ongoing studies continue to uncover new applications and properties of this compound, its role in shaping future innovations is expected to grow substantially.